3-Chloropyrazine-2-carbonitrile

• IUPAC Name: 3-chloropyrazine-2-carbonitrile
• InChI: InChI=1S/C5H2ClN3/c6-5-4(3-7)8-1-2-9-5/h1-2H
• InChI Key: SDLFAEGTVBPHBK-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=N1)C#N)Cl
• Molecular Formula: C5H2ClN3
• DSSTOX Substance ID: DTXSID20303404
• Molecular Weight: 139.54 g/mol
• CAS RN: 55557-52-3

Description

3-Chloropyrazine-2-carbonitrile is a compound used in various chemical processes. It is a reactant in the syntheses of tuberculostatic pyrazine derivatives.

Synthesis Analysis

The synthesis of 3-chloropyrazine-2-carbonitrile involves adding sulfuryl chloride to a solution of pyrazine-2-carbonitrile in toluene and DMF. Another synthesis method involves the reduction reaction of 3-chloropyrazine-2-carbonitrile in acetic acid catalyzed by Raney Nickel.

Molecular Structure Analysis

The molecular weight of 3-Chloropyrazine-2-carbonitrile is 139.54. Its IUPAC name is 3-chloro-2-pyrazinecarbonitrile and its InChI code is 1S/C5H2ClN3/c6-5-4(3-7)8-1-2-9-5/h1-2H.

Chemical Reactions Analysis

3-Chloropyrazine-2-carbonitrile is used as a building block in the synthesis of pharmaceuticals and agrochemicals. It is also used in the synthesis of tuberculostatic pyrazine derivatives.

Physical And Chemical Properties Analysis

3-Chloropyrazine-2-carbonitrile is a solid at room temperature. It has a density of 1.43, a melting point of 45-47°C, and a boiling point of 264.1 °C at 760 mmHg.

Scientific Research Applications

Drug Discovery

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Antimicrobial Applications

Aminodehalogenation of 3-chloropyrazine-2-carboxamide with variously substituted benzylamines yielded a series of fifteen 3-benzylaminopyrazine-2-carboxamides. .

Tuberculostatic Applications

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Synthesis of Cathepsin C Inhibitors

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Development of Agricultural Chemicals

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Material Sciences

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Each of these applications demonstrates the versatility and potential of 3-Chloropyrazine-2-carbonitrile in various fields of scientific research. .

Mechanism of Action

Target of Action

It’s known that this compound is a crucial intermediate for crafting various pharmacologically active molecules .

Mode of Action

The essence of 3-Chloropyrazine-2-carbonitrile’s mechanism of action is deeply rooted in its chemical structure, which lays the groundwork for a plethora of essential reactions in synthetic chemistry . Featuring a chloropyrazine ring coupled with a nitrile group, this compound embodies a rich electron configuration . This characteristic engenders a high reactivity with the chlorine atom on the pyrazine ring, making it a prime site for nucleophilic substitution reactions . These reactions facilitate the integration of various functional groups, further broadening the compound’s utility . Concurrently, the nitrile group is amenable to transformations through hydrolysis or reduction, solidifying 3-Chloropyrazine-2-carbonitrile’s status as a versatile precursor for synthesizing a diverse range of heterocyclic compounds, amino acids, and pivotal organic molecules .

Biochemical Pathways

Its high reactivity and versatility in synthetic chemistry suggest that it could potentially influence a wide range of biochemical processes, depending on the specific functional groups it is combined with .

Pharmacokinetics

Its use as a precursor in the synthesis of various pharmacologically active molecules suggests that its bioavailability and pharmacokinetic properties would be largely determined by the specific transformations it undergoes during synthesis .

Result of Action

Its role as an intermediate in the synthesis of various pharmacologically active molecules suggests that its effects would be largely determined by the specific functional groups it is combined with and the resulting pharmacological properties .

Action Environment

Given its chemical structure and reactivity, factors such as ph, temperature, and the presence of other reactive species could potentially influence its reactivity and stability .

Safety and Hazards

3-Chloropyrazine-2-carbonitrile can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if inhaled, absorbed through the skin, or swallowed.

Future Directions

3-Chloropyrazine-2-carbonitrile has potential applications in various fields due to its antimicrobial and antifungal properties. It is also being studied for its potential use in the synthesis of novel drugs.

Synthesis routes and methods I

Procedure details

Pyrazine-2-carbonitrile (26.36 g) is dissolved in toluene (187 ml)/N,N-dimethylformamide (19 ml), and thereto is added dropwise sulfuryl chloride (135 g) under ice-cooling. After completion of addition, the reaction solution is warmed to room temperature gradually and stirred overnight. The toluene layer is separated and the residual red oil is extracted with diethyl ether. The organic layers are combined, cooled with ice, and after pouring thereto ice-water, neutralized by adding saturated aqueous sodium hydrogen carbonate solution. The organic layer is separated, and aqueous layer is extracted with diethyl ether. The organic layers are combined, washed with water, dried over sodium sulfate and evaporated to remove the solvent under reduced pressure. The resulting residue is purified by silica gel column chromatography (eluent: n-hexane/ethyl acetate=4/1) to give the title compound (16.58 g).

Synthesis routes and methods II

Procedure details

In 90 ml of benzene and 9.2 ml of dimethylformamide there was stirred at room temperature cyanopyrazine (12.7 g; 0.12 M) prepared in Step A above, after which there was added over 10 minutes sulfonyl chloride (64.79 g; 0.48 M). The reaction mixture was stirred for 30 minutes in an ice bath, then allowed to warm up to room temperature gradually, after which it was stirred for 5 hours. The benzene layer was decanted, and the reddish oil residue was extracted three times with ether, after which the combined benzene and ether layers were quenched with ice water and cooled in an ice bath. The combined layers were then neutralized with solid sodium bicarbonate, then separated, and the aqueous layer was extracted with ether. The combined organic layers were washed once with a small amount of water, dried with sodium sulfate, filtered, and the solvent evaporated to give the title compound (11 g).

Synthesis routes and methods III

Procedure details

Piperazine (1.5 mmol) and 2-chloro-3-nitro-pyridine (1 mmol) were dissolved in acetonitrile (3 mL) and stirred for 30 min at 85° C. The reaction mixture was diluted with dichloromethane and washed with water. The organic layer was isolated, washed with brine, dried over anhydrous Na2SO4 and concentrated in vacuo. The product was purified (SPE column chromatography, silica gel, 0-10% methanol in ethyl acetate).